Cas no 64955-67-5 (1,12-Dodecanediamine,N,N'-bis(benzo[b][1,8]naphthyridin-5-yl)- (9CI))

• Product Name: 1,12-Dodecanediamine,N,N'-bis(benzo[b][1,8]naphthyridin-5-yl)- (9CI)
• CAS No: 64955-67-5
• MF: C₃₆H₄₀N₆
• MW: 556.743007659912
• CID: 505696
• Update Time: 2024-01-30

1,12-Dodecanediamine,N,N'-bis(benzo[b][1,8]naphthyridin-5-yl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,12-Dodecanediamine,N,N'-bis(benzo[b][1,8]naphthyridin-5-yl)- (9CI)
• N,N'-bis(benzo[b][1,8]naphthyridin-5-yl)dodecane-1,12-diamine
• 1, N,N'-bis(benzo[b][1,8]naphthyridin-5-yl)-
• 1,12-Dodecanediamine, N,N'-bis(benzo(b)(1,8)napthyridin-5-yl)-
• AC1L4121
• AC1Q4Y7Q
• AR-1K1500
• N,12-dodecanediamine
• N,N'-bis-benzo[b][1,8]naphthyridin-5-yl-dodecane-1,12-diamine
• NSC260615

• Inchi： 1S/C36H40N6/c1(3-5-7-13-23-37-33-27-17-9-11-21-31(27)41-35-29(33)19-15-25-39-35)2-4-6-8-14-24-38-34-28-18-10-12-22-32(28)42-36-30(34)20-16-26-40-36/h9-12,15-22,25-26H,1-8,13-14,23-24H2,(H,37,39,41)(H,38,40,42)
• InChI Key： KVCLNZVGTNZBCJ-UHFFFAOYSA-N
• SMILES： C(NC1=C2C(=NC3=CC=CC=C31)N=CC=C2)CCCCCCCCCCCNC1=C2C(=NC3=CC=CC=C31)N=CC=C2

Computed Properties

• Exact Mass: 556.3318
• Monoisotopic Mass: 556.331445
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 42
• Rotatable Bond Count: 15
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6

Experimental Properties

• Density: 1.2
• Boiling Point: 765.8°C at 760 mmHg
• Flash Point: 417°C
• Refractive Index: 1.702
• PSA: 75.62
• LogP: 9.45040